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CAS No.: 203302-97-0
Cat. No.: B1304645
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3-(Trifluoromethoxy)phenylacetic acid is a specialized aromatic carboxylic acid that has
emerged as a valuable building block in the fields of medicinal chemistry, agrochemistry, and
materials science.[1] Its structure, featuring a phenylacetic acid core substituted with a
trifluoromethoxy (-OCF3) group at the meta-position, imparts a unique combination of
physicochemical properties. The trifluoromethoxy group is particularly noteworthy for its ability
to enhance metabolic stability, increase lipophilicity, and modulate electronic properties, making
it a desirable feature in the design of novel bioactive molecules and advanced materials.[1][2]
This guide serves to consolidate the technical knowledge surrounding this compound,
providing a framework for its effective synthesis, analysis, and application.

Physicochemical and Spectroscopic Profile

A precise understanding of a compound's physical and chemical properties is the foundation of
its application. The key identifiers and characteristics of 3-(Trifluoromethoxy)phenylacetic
acid are summarized below.
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Property Value Source(s)
CAS Number 203302-97-0 [1]I3]
Molecular Formula CoH7F303 [1][4]
Molecular Weight 220.15 g/mol [1114]
White to light yellow powder or
Appearance [1][5]
crystal
Melting Point 54 - 58 °C [1][5]
Purity Typically 295% [1][5]
[3-
IUPAC Name (Trifluoromethoxy)phenyl]aceti [3]
c acid
NFZQVADYFXRRPM-
InChl Key

UHFFFAOYSA-N

SMILES String

0O=C(0)Cclcccc(OC(F)(F)F)cl

The Trifluoromethoxy Group: A Pillar of Modern
Drug Design

The strategic incorporation of fluorinated functional groups is a cornerstone of modern
medicinal chemistry. The trifluoromethoxy (-OCF3) group, in particular, offers a distinct set of
advantages over other halogen or alkyl groups.[2]

» Enhanced Lipophilicity: The -OCF3 group is one of the most lipophilic substituents available
to chemists. This property is critical for improving a drug candidate's ability to cross cellular
membranes, including the blood-brain barrier, which can significantly enhance bioavailability
and target engagement.[2]

o Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the
trifluoromethoxy group highly resistant to enzymatic degradation (e.g., by cytochrome P450
enzymes).[2] This "metabolic blocking" can increase a drug's half-life and reduce the
formation of potentially toxic metabolites.
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e Electronic Modulation: As a potent electron-withdrawing group, the -OCF3 moiety can
significantly influence the acidity (pKa) of the carboxylic acid and modulate the electronic
environment of the aromatic ring. This allows for the fine-tuning of drug-receptor interactions
and pharmacokinetic profiles.[1][2]

Synthesis and Purification Workflow

While numerous proprietary methods exist, a robust and scalable synthesis of 3-
(Trifluoromethoxy)phenylacetic acid can be logically constructed from commercially
available precursors, such as 3-(trifluoromethoxy)benzyl bromide, via a two-step process
involving cyanation followed by hydrolysis. This approach is favored for its reliability and use of
well-established chemical transformations.

Proposed Synthetic Pathway
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@-(Trifluoromethoxy)benzyl bromide)

Step 1: Cyanation
Reagents: NaCN, DMSO
ationale: Nucleophilic substitution to form the C-C bond.

@-(Trifluoromethoxy)phenylacetonitriIa

Step 2: Hydrolysis
Reagents: H2S04, H20, Heat
ationale: Complete hydrolysis of the nitrile to the carboxylic acid

3-(Trifluoromethoxy)phenylacetic acid
(Final Product)

End-Use Applications

Amidation/ Novel Anti-Inflammatory

Core Building Block Coupling Drug Candidate

3-(Trifluoromethoxy) Esterification N, ivanced Herbicide
-phenylacetic acid Polycondensation

High-Durability Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. chemimpex.com [chemimpex.com]

e 2. mdpi.com [mdpi.com]

o 3. 3-(Trifluoromethoxy)phenylacetic acid | 203302-97-0 [sigmaaldrich.com]

e 4. calpaclab.com [calpaclab.com]

o 5. 3-(Trifluoromethoxy)phenylacetic Acid | 203302-97-0 | Tokyo Chemical Industry UK Ltd.

[tcichemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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